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Compound of Interest

Compound Name:
1-(2,2-dibromoethenyl)-4-

methoxybenzene

Cat. No.: B1353493 Get Quote

Comprehensive Safety and Handling Guide: 1-(2,2-
dibromoethenyl)-4-methoxybenzene
This guide provides essential safety protocols, operational procedures, and disposal plans for

handling 1-(2,2-dibromoethenyl)-4-methoxybenzene (CAS No. 60512-57-4) in a laboratory

setting. The information is compiled to ensure the safety of researchers, scientists, and drug

development professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for 1-(2,2-dibromoethenyl)-4-
methoxybenzene was found. The following guidance is based on the known hazards of

structurally similar chemicals and general laboratory safety best practices. Always perform a

risk assessment and consult your institution's Environmental Health & Safety (EH&S)

department before handling this chemical.

Chemical and Physical Properties
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Property Value

IUPAC Name 1-(2,2-dibromoethenyl)-4-methoxybenzene[1]

Synonyms
1-(2,2-dibromovinyl)-4-methoxybenzene,

Benzene, 1-(2,2-dibromoethenyl)-4-methoxy-[1]

CAS Number 60512-57-4[1]

Molecular Formula C₉H₈Br₂O[1]

Molecular Weight 291.97 g/mol [1]

Storage
Store in a refrigerator (2 to 8 °C), sealed in a

dry, dark space[2]

Hazard Identification and Personal Protective
Equipment (PPE)
Based on analogous compounds such as bromo- and methoxy-substituted benzenes, this

chemical should be handled as a hazardous substance. The primary hazards are expected to

be acute oral toxicity, skin irritation, and potential eye damage.[3]

Personal Protective Equipment (PPE) Requirements
Proper PPE is mandatory to prevent exposure. The following table summarizes the

recommended equipment.
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Protection Type Recommended Equipment
Specifications & Best
Practices

Eye & Face Protection

Safety Goggles with Side

Shields or Full Face Shield[3]

[4]

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield is recommended

when handling larger

quantities or when there is a

significant splash risk.[3][5]

Skin & Body Protection
Chemical-Resistant Laboratory

Coat & Apron

Wear a fully buttoned lab coat.

A chemical-resistant apron

provides an additional layer of

protection.[5]

Hand Protection

Chemical-Impermeable Gloves

(e.g., Viton/butyl, laminate film)

[6]

Inspect gloves for damage

before each use.[3][6] Use

proper glove removal

technique to avoid skin

contact.[6] Wash hands

thoroughly after handling.[3]

Respiratory Protection
NIOSH-Approved Respirator (if

required)

Use is required if work is not

performed in a certified

chemical fume hood or if

aerosol/dust generation is

likely.[5][6] A full-face respirator

may be appropriate depending

on the risk assessment.[6]

Footwear
Closed-Toed, Chemical-

Resistant Shoes

Leather or canvas shoes are

not suitable as they can

absorb chemicals.[7]

Operational and Handling Protocols
Adherence to a strict experimental protocol is crucial for safety.

General Handling Protocol
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Designated Area: Conduct all work with 1-(2,2-dibromoethenyl)-4-methoxybenzene in a

designated area, such as a certified chemical fume hood, to minimize exposure.[5][6]

Pre-Use Inspection: Visually inspect the chemical container for any signs of degradation or

contamination.

Weighing and Transfer:

Handle the substance as a solid or liquid in a well-ventilated area, preferably within a fume

hood.[6]

Use spark-proof tools for transfers to avoid ignition sources.[3]

Keep containers tightly closed when not in use to prevent leakage or contamination.[6]

Reaction Setup:

Ensure all glassware is free of defects.

Set up reactions in a secondary container to contain potential spills.

Post-Handling:

Decontaminate all equipment and the work area thoroughly after use.

Wash hands and any exposed skin immediately after finishing work and removing gloves.

[6]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[3]

First Aid Measures
Immediate medical attention is critical in case of exposure.
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Exposure Route First Aid Procedure

If Swallowed

Rinse mouth with water.[3] Do NOT induce

vomiting.[6] Call a POISON CENTER or doctor

immediately for medical help.[3]

If on Skin

Take off all contaminated clothing immediately.

Wash the affected area with plenty of soap and

water.[3] If skin irritation occurs, seek medical

advice.

If Inhaled

Move the person to fresh air.[3][6] If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration and seek

immediate medical attention.[3][8]

If in Eyes

Rinse cautiously with plenty of water for at least

15 minutes, also under the eyelids.[8] Remove

contact lenses if present and easy to do.

Continue rinsing and consult a physician

immediately.[6]

Spill Management and Disposal Plan
Accidental Spill Response

Evacuate: Evacuate non-essential personnel from the spill area.[3]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so.[3] Do not let the chemical

enter drains.[3]

Absorb: For liquid spills, use an inert, liquid-absorbent material (e.g., sand, Chemizorb®).

Collect: Carefully collect the absorbed material and contaminated soil into a suitable, closed

container labeled for hazardous waste disposal.[3]

Decontaminate: Clean the spill area thoroughly.
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Waste Disposal Plan
Chemical Waste: Dispose of 1-(2,2-dibromoethenyl)-4-methoxybenzene and any

contaminated materials as hazardous waste.

Containers: Do not reuse empty containers. Handle uncleaned containers as you would the

product itself.

Regulations: All disposal must be in accordance with applicable federal, state, and local

environmental regulations.[3] Consult with your institution's EH&S department for specific

guidance.

Chemical Handling Workflow
The following diagram illustrates the logical workflow for safely handling 1-(2,2-
dibromoethenyl)-4-methoxybenzene in a laboratory setting.
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Safe Handling Workflow for 1-(2,2-dibromoethenyl)-4-methoxybenzene

1. Preparation & Assessment

2. Personal Protective Equipment

3. Chemical Handling (in Fume Hood)

4. Decontamination & Disposal

Review SDS & SOP

Conduct Risk Assessment

Verify Fume Hood Certification

Select & Inspect PPE:
- Goggles/Face Shield

- Lab Coat
- Chemical-Resistant Gloves

- Closed-Toe Shoes

Prepare Designated Work Area

Weigh & Transfer Chemical

Perform Experimental Procedure

Secure & Store Chemical

Decontaminate Glassware & Surfaces

Segregate Hazardous Waste
(Solid & Liquid)

Properly Label Waste Containers

Remove & Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

A flowchart detailing the key stages of chemical handling, from preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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